Cas no 36994-36-2 (Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester)

• Product Name: Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester
• CAS No: 36994-36-2
• MF: C₃₅H₇₀O₂S
• MW: 554.994110584259
• CID: 311524
• PubChem ID: 3015883
• Update Time: 2025-04-19

Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester
• octadecyl 2-methyl-3-tridecylsulfanylpropanoate
• octadecyl 2-methyl-3-(tridecylsulfanyl)propanoate
• Octadecyl 2-methyl-3-(tridecylthio)propionate
• 36994-36-2
• EINECS 253-302-1
• NS00056638
• DTXSID70958165

• Inchi： 1S/C35H70O2S/c1-4-6-8-10-12-14-16-17-18-19-20-21-23-25-27-29-31-37-35(36)34(3)33-38-32-30-28-26-24-22-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3
• InChI Key： CUFPJSAZAYYDAT-UHFFFAOYSA-N
• SMILES： S(CC(C)C(=O)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 554.51
• Monoisotopic Mass: 554.50965264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 33
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3